Cas no 1183368-87-7 (4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid)

• Product Name: 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid
• CAS No: 1183368-87-7
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 5053779
• Update Time: 2025-07-25

4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(pyrrolidin-1-yl)pyridin-3-yl]carbamoyl}butanoic acid
• Z1272949050
• 5-oxo-5-[(2-pyrrolidin-1-ylpyridin-3-yl)amino]pentanoic acid
• 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid

• Inchi： 1S/C14H19N3O3/c18-12(6-3-7-13(19)20)16-11-5-4-8-15-14(11)17-9-1-2-10-17/h4-5,8H,1-3,6-7,9-10H2,(H,16,18)(H,19,20)
• InChI Key： JRTKFQQWZAIVQR-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)NC1=CC=CN=C1N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5

Additional information on 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid

Introduction to 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid (CAS No: 1183368-87-7)

4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid, identified by its CAS number 1183368-87-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic rings and functional groups, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule incorporates a pyrrolidine moiety linked to a pyridine ring through a carbamoyl bridge, further extended by a butanoic acid side chain. Such architectural features make it an intriguing candidate for further exploration in drug discovery and development.

The synthesis of 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid involves multi-step organic transformations, typically starting from commercially available precursors. The introduction of the pyrrolidin-1-yl group into the pyridine ring via nucleophilic substitution or condensation reactions is a critical step, as it imparts specific steric and electronic characteristics to the molecule. Subsequent functionalization with the carbamoyl group and the butanoic acid moiety further refines its pharmacophoric properties. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling, have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid with biological targets. Studies suggest that the compound exhibits potential as an inhibitor of certain enzymes and receptors implicated in various diseases. For instance, its structural motif may interact with ATP-binding sites or allosteric pockets in proteins, modulating their activity. These insights have been derived from virtual screening campaigns and experimental validations, where the compound has been tested against panels of enzymes relevant to cancer, inflammation, and metabolic disorders.

The pharmacological profile of 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid has been investigated in both in vitro and in vivo systems. Preliminary findings indicate that it demonstrates selective binding to specific targets with high potency, minimizing off-target effects. The presence of the pyrrolidine ring enhances solubility and bioavailability, while the butanoic acid side chain contributes to metabolic stability. These properties are crucial for developing lead compounds that can progress through clinical trials. Moreover, the compound's ability to cross cell membranes suggests its potential for therapeutic applications where intracellular targeting is required.

In the realm of drug discovery, 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid represents a promising scaffold for further derivatization. By modifying its core structure or introducing additional functional groups, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. For example, appending hydrophobic or polar substituents can alter its solubility profile or binding affinity. Such modifications are often guided by structure-based drug design principles, where high-resolution crystal structures of target proteins are utilized to rationalize molecular interactions.

The compound's potential extends beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing biologics or conjugates that combine small molecules with peptides or antibodies. This approach has gained traction in recent years due to its ability to enhance drug delivery and target specificity. For instance, 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid could be used as a linker molecule in antibody-drug conjugates (ADCs), improving their efficacy while reducing systemic toxicity.

Environmental considerations also play a role in evaluating compounds like 4-{2-(Pyrrolidin-1-yl)pyridin-3-ylcarbamoyl}butanoic Acid. Sustainable synthetic routes have been explored to minimize waste generation and energy consumption during production. Green chemistry principles have been applied, such as using biodegradable solvents or catalytic systems that reduce reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.

The regulatory landscape for novel compounds like 4-{2-(Pyrrolidin-1-yl)pyridin-3-yIcarbamoyIbutanoIc AcId (CAS No: 1183368-I87-I) is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Researchers must navigate complex protocols involving preclinical studies, clinical trials, and post-marketing surveillance to ensure that these compounds meet therapeutic standards without posing undue risks to patients.

Future research directions for 4-{2-(Pyrrolidin-I-IyI pyridine -3 -yI IycarbamoyI}butanoic Acid include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda. By leveraging interdisciplinary approaches—combining expertise in organic chemistry, medicinal chemistry, biochemistry, and pharmacology—scientists can unlock the full potential of this compound.